Cas no 1423024-01-4 (5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride)

• Product Name: 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride
• CAS No: 1423024-01-4
• MF: C₅H₁₀ClN₃O
• MW: 163.605399608612
• CID: 4597999
• PubChem ID: 71756789
• Update Time: 2025-05-21

5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride

• Inchi： 1S/C5H9N3O.ClH/c1-4-6-5(3-9-2)8-7-4;/h3H2,1-2H3,(H,6,7,8);1H
• InChI Key： KTXRSEPXDKJNLL-UHFFFAOYSA-N
• SMILES： N1C(COC)=NC(C)=N1.[H]Cl

Additional information on 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride

5-(Methoxymethyl)-3-Methyl-1H-1,2,4-Triazole Hydrochloride: A Comprehensive Overview

The compound 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride (CAS No. 1423024-01-4) is a versatile chemical entity with significant applications in various fields of science and technology. This compound belongs to the class of triazoles, which are well-known for their wide-ranging utility in pharmaceuticals, agrochemicals, and materials science. The hydrochloride salt form of this compound is particularly valuable due to its enhanced solubility and stability under different environmental conditions.

Recent studies have highlighted the potential of 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride in the development of novel antifungal agents. Researchers have demonstrated that this compound exhibits potent activity against a variety of fungal pathogens, including those resistant to conventional treatments. The triazole ring structure plays a crucial role in its antifungal properties by interacting with specific enzyme targets in fungal cells.

In addition to its biological applications, 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of advanced materials such as metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride involves a multi-step process that typically includes nucleophilic substitution and acid-base neutralization reactions. Recent advancements in green chemistry have enabled the development of more sustainable methods for its production, reducing the environmental footprint associated with its manufacturing.

From an analytical perspective, the compound's structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its conformational flexibility and electronic properties, which are critical for understanding its reactivity and bioavailability.

Moreover, 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride has been explored as a building block for the construction of larger molecular frameworks. Its ability to participate in both covalent and non-covalent interactions makes it a valuable tool in supramolecular chemistry. Recent research has focused on its use in self-assembling systems that could lead to innovative materials with tailored properties.

In conclusion, 5-(methoxymethyl)-3-methyl-1H-1,2,4-triazole hydrochloride (CAS No. 1423024-01-4) is a compound with multifaceted applications across various scientific disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research directions in pharmaceuticals, agrochemicals, and materials science. As our understanding of this compound deepens through ongoing studies, its potential for real-world applications is expected to expand further.